Cas no 41051-20-1 (Butanoic acid,4-chloro-3-oxo-, 1-methylethyl ester)

• Product Name: Butanoic acid,4-chloro-3-oxo-, 1-methylethyl ester
• CAS No: 41051-20-1
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 330746
• PubChem ID: 2795580
• Update Time: 2025-05-22

Butanoic acid,4-chloro-3-oxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-chloro-3-oxo-, 1-methylethyl ester
• ISOPROPYL 4-CHLORO-3-OXOBUTANOATE
• propan-2-yl 4-chloro-3-oxobutanoate
• Isopropyl 4-chloroacetoacetate
• AKOS006229768
• Butanoic acid, 4-chloro-3-oxo-, 1-methylethyl ester
• 41051-20-1
• FT-0627473
• NS00061631
• 4-chloroacetoacetic isopropyl ester
• isopropyl chloroacetoacetate
• SCHEMBL1037280
• DTXSID6068274

• Inchi： 1S/C7H11ClO3/c1-5(2)11-7(10)3-6(9)4-8/h5H,3-4H2,1-2H3
• InChI Key： GSNGPDOWIOPXDR-UHFFFAOYSA-N
• SMILES： ClCC(CC(=O)OC(C)C)=O

Computed Properties

• Exact Mass: 178.04000
• Monoisotopic Mass: 178.039672
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.4

Experimental Properties

• Density: 1.152
• Boiling Point: 65 °C
• Flash Point: 84.8°C
• PSA: 43.37000
• LogP: 1.13600

Butanoic acid,4-chloro-3-oxo-, 1-methylethyl ester Security Information

• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/38

Additional information on Butanoic acid,4-chloro-3-oxo-, 1-methylethyl ester

Butanoic Acid,4-Chloro-3-Oxo-, 1-Methylethyl Ester (CAS No. 41051-20-1)

Butanoic acid,4-chloro-3-oxo-, 1-methylethyl ester (commonly referred to as CAS No. 41051-20-1) is a chemical compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a butanoic acid backbone with a chlorine substituent at the fourth position and an oxo group at the third position. The esterification of this acid with a 1-methylethyl group further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of butanoic acid derivatives in drug discovery. Researchers have explored the role of chlorinated oxo esters in modulating cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. The 4-chloro substitution in this compound has been shown to influence its pharmacokinetic properties, making it a promising candidate for targeted drug delivery systems.

In the agricultural sector, CAS No. 41051-20-1 has been investigated for its potential as a bioactive agent in pest control. Field trials have demonstrated that this compound exhibits selective toxicity against certain insect species, suggesting its utility as an environmentally friendly alternative to conventional pesticides. The oxo group in the molecule plays a critical role in determining its bioactivity, while the ester moiety enhances its stability under field conditions.

From a synthetic chemistry perspective, the preparation of butanoic acid,4-chloro-3-oxo-, 1-methylethyl ester involves a multi-step process that combines nucleophilic acyl substitution and oxidation reactions. Recent advancements in catalytic systems have enabled the scalable synthesis of this compound with high purity and yield. The use of green chemistry principles in these processes has further contributed to the sustainability of its production.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to unlock new insights into the properties of CAS No. 41051-20-1. Molecular modeling studies have already provided valuable information about its interaction with biological targets, paving the way for rational drug design strategies. Additionally, the exploration of its applications in advanced materials, such as stimuli-responsive polymers and nanomaterials, holds immense potential for future innovations.

In conclusion, butanoic acid,4-chloro-3-oxo-, 1-methylethyl ester (CAS No. 41051-20-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in shaping modern science and technology.